Cas no 77877-94-2 (Pentanoic acid, chloromethyl ester)

• Product Name: Pentanoic acid, chloromethyl ester
• CAS No: 77877-94-2
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 535335
• PubChem ID: 525232
• Update Time: 2025-06-10

Pentanoic acid, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, chloromethyl ester
• chloromethyl pentanoate
• DTXSID30335453
• AKOS006386107
• 77877-94-2
• EN300-375306
• Chloromethylpentanoate
• ZYDSTVMBNBPPLQ-UHFFFAOYSA-N
• SCHEMBL698125
• DTXCID80286542
• G82796

• Inchi： 1S/C6H11ClO2/c1-2-3-4-6(8)9-5-7/h2-5H2,1H3
• InChI Key： ZYDSTVMBNBPPLQ-UHFFFAOYSA-N
• SMILES： ClCOC(CCCC)=O

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Pentanoic acid, chloromethyl ester

Introduction to Pentanoic acid, chloromethyl ester (CAS No. 77877-94-2)

Pentanoic acid, chloromethyl ester, with the chemical formula C₅H₉ClO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 77877-94-2, has garnered attention due to its versatile applications in synthetic chemistry and as an intermediate in the production of various bioactive molecules. The unique structural properties of this ester make it a valuable tool for researchers exploring novel chemical pathways and drug development strategies.

The synthesis of Pentanoic acid, chloromethyl ester involves a series of well-defined chemical reactions that highlight its reactivity and utility. The chloromethyl group attached to the pentanoic acid backbone introduces a high degree of functionalization, enabling further derivatization into more complex molecules. This feature is particularly advantageous in pharmaceutical applications where precise molecular modifications are crucial for achieving desired biological activities.

In recent years, Pentanoic acid, chloromethyl ester has been extensively studied for its role in the synthesis of various pharmacologically relevant compounds. For instance, it serves as a key intermediate in the preparation of chiral auxiliaries and ligands used in asymmetric synthesis. The ability to introduce chiral centers at specific positions in molecules is critical for developing enantiomerically pure drugs, which often exhibit improved efficacy and reduced side effects compared to their racemic counterparts.

One of the most compelling applications of Pentanoic acid, chloromethyl ester is in the field of drug discovery and development. Researchers have leveraged its reactivity to create novel scaffolds for potential therapeutic agents. For example, studies have demonstrated its utility in the synthesis of protease inhibitors, which are essential for treating conditions such as HIV/AIDS and cancer. The ability to modify the pentanoic acid core allows for fine-tuning of physicochemical properties, including solubility and metabolic stability, which are critical factors in drug design.

Moreover, Pentanoic acid, chloromethyl ester has found utility in materials science and polymer chemistry. Its ability to undergo polymerization reactions makes it a valuable monomer for creating specialized polymers with tailored properties. These polymers can be used in various industrial applications, including coatings, adhesives, and specialty films. The versatility of this compound underscores its importance across multiple scientific disciplines.

The latest research on Pentanoic acid, chloromethyl ester has revealed new insights into its mechanistic pathways and potential applications. Studies have explored its role in catalytic processes, where it acts as a ligand or co-catalyst in various organic transformations. These findings not only enhance our understanding of its chemical behavior but also open up new avenues for its use in industrial and laboratory settings.

In conclusion, Pentanoic acid, chloromethyl ester (CAS No. 77877-94-2) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and organic chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions across multiple domains. As scientific understanding continues to evolve, the applications of this compound are likely to expand even further, reinforcing its importance in modern chemical research.